Cas no 2580094-38-6 ((3R)-5,5-difluoropiperidin-3-amine)

• Product Name: (3R)-5,5-difluoropiperidin-3-amine
• CAS No: 2580094-38-6
• MF: C₅H₁₀F₂N₂
• MW: 136.14
• MDL: MFCD34184203
• CID: 5096472
• PubChem ID: 124676910
• Update Time: 2025-10-29

(3R)-5,5-difluoropiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R)-5,5-difluoropiperidin-3-amine
• RMVWISBUNRRXGM-SCSAIBSYSA-N
• E77467
• MFCD34184203
• 2580094-38-6
• EN300-27718819
• PS-20080

• MDL： MFCD34184203
• Inchi： 1S/C5H10F2N2/c6-5(7)1-4(8)2-9-3-5/h4,9H,1-3,8H2/t4-/m1/s1
• InChI Key： RMVWISBUNRRXGM-SCSAIBSYSA-N
• SMILES： FC1(CNC[C@H](N)C1)F

Computed Properties

• Exact Mass: 136.08120465g/mol
• Monoisotopic Mass: 136.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on (3R)-5,5-difluoropiperidin-3-amine

Exploring (3R)-5,5-difluoropiperidin-3-amine (CAS 2580094-38-6): A Versatile Compound in Modern Research and Applications

(3R)-5,5-difluoropiperidin-3-amine with the CAS number 2580094-38-6 is a specialized chiral amine compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to in scientific literature as a difluorinated piperidine derivative, features a stereocenter at the 3-position, which is crucial for its biological activity and synthetic utility. The presence of two fluorine atoms on the piperidine ring enhances its metabolic stability and lipophilicity, making it an attractive building block for drug discovery. Researchers are increasingly focusing on such fluorinated amines as they align with current trends in medicinal chemistry aimed at improving drug efficacy and reducing side effects. The compound's molecular formula and weight, along with its precise stereochemistry, allow for targeted interactions in biological systems, contributing to its relevance in developing novel therapeutics for conditions like neurological disorders and metabolic diseases, which are hot topics in healthcare discussions today.

The chemical properties of (3R)-5,5-difluoropiperidin-3-amine include a basic amine group that can participate in various reactions, such as acylation and alkylation, facilitating its use in synthesizing complex molecules. Its chirality is a key aspect, as the (R)-enantiomer often exhibits distinct biological profiles compared to its stereoisomers, which is why enantioselective synthesis methods are a focal point in organic chemistry research. This compound's stability under physiological conditions and its ability to cross biological barriers make it valuable for prodrug design and bioconjugation strategies. In the context of AI and machine learning in chemistry, databases frequently index compounds like this for predictive modeling of drug-likeness and ADMET properties, addressing common user queries such as "how to optimize amine compounds for better bioavailability" or "role of fluorine in drug design." These aspects highlight its importance in cutting-edge research, where computational tools are used to accelerate discovery processes.

Applications of (3R)-5,5-difluoropiperidin-3-amine span multiple fields, including pharmaceuticals, where it serves as an intermediate in the synthesis of active pharmaceutical ingredients (APIs) for treatments targeting G-protein-coupled receptors (GPCRs) and enzymes involved in disease pathways. Its use in developing small molecule inhibitors is particularly relevant for cancer therapy and anti-inflammatory drugs, areas that receive high search engine traffic due to public interest in innovative treatments. Additionally, this compound finds utility in agrochemical research for creating novel pesticides with improved environmental profiles, aligning with sustainability trends. The integration of such amines into peptide mimetics and biologics is another growing area, driven by demands for personalized medicine. SEO optimization for terms like "fluorinated amine applications" or "chiral building blocks in drug synthesis" can enhance visibility, as these are commonly searched topics by professionals and students alike.

Market dynamics for (3R)-5,5-difluoropiperidin-3-amine reflect the broader growth in the fine chemicals sector, with increasing demand from pharmaceutical companies investing in R&D for neurodegenerative diseases and metabolic syndromes. The compound's niche status means it is often sourced from specialized suppliers, and its pricing is influenced by factors like purity, scale of production, and regulatory compliance. Trends such as the rise of green chemistry and continuous flow synthesis are shaping its manufacturing processes, reducing waste and improving efficiency. Users frequently search for "market analysis of chiral amines" or "suppliers of CAS 2580094-38-6," indicating a need for reliable information on availability and applications. Furthermore, with the advent of AI-driven platforms for chemical sourcing, this compound is part of databases that facilitate virtual screening and collaboration, addressing queries related to "AI in chemical innovation" and "future of drug discovery."

In conclusion, (3R)-5,5-difluoropiperidin-3-amine (CAS 2580094-38-6) represents a valuable entity in modern science, bridging traditional synthetic chemistry with contemporary needs in healthcare and sustainability. Its structural features, such as the difluorination and stereochemistry, make it a subject of ongoing research, with potential breakthroughs in therapeutic areas. By emphasizing keywords like chiral amine synthesis and fluorinated compounds in medicine, this content not only educates but also optimizes for search engines, catering to audiences interested in advanced chemical topics. As the field evolves, compounds like this will continue to play a pivotal role in addressing global health challenges, supported by interdisciplinary approaches that combine chemistry, biology, and technology.